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Compound of Interest

Compound Name: 4-Bromo-1,3-benzodioxole

Cat. No.: B1272940 Get Quote

4-Bromo-1,3-benzodioxole: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 4-Bromo-1,3-benzodioxole (CAS No: 6698-13-1). The information is compiled

from various safety data sheets (SDS) to ensure a thorough understanding of the potential

hazards and the necessary safety measures for laboratory and professional use.

Hazard Identification and Classification
4-Bromo-1,3-benzodioxole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Statements:[1][2][3][4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Signal Word: Warning[2][3][4]

GHS Pictogram:

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-1,3-benzodioxole is

presented in the table below. Please note that some data points are not consistently available

across all sources.

Property Value Source

Molecular Formula C₇H₅BrO₂ [5][6][7]

Molecular Weight 201.02 g/mol [5][6][7]

CAS Number 6698-13-1 [1][5][7][8][9][10]

Appearance Not specified

Boiling Point 238.3 ± 29.0 °C at 760 mmHg [5]

Flash Point 109.7 ± 19.8 °C [5]

Density 1.7 ± 0.1 g/cm³ [5]

Vapor Pressure 0.1 ± 0.5 mmHg at 25°C [5]

Toxicological Information
Detailed toxicological studies, such as LD50 or LC50 data, for 4-Bromo-1,3-benzodioxole are

not readily available in the public domain.[5][6] The primary toxicological concerns are its

irritant properties.

Acute Toxicity: No data available. The substance has not been classified as harmful by

ingestion based on the lack of animal or human evidence.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4][5]
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Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2][3][4][5]

Respiratory or Skin Sensitization: Prolonged or repeated exposure may cause allergic

reactions in certain sensitive individuals.[6]

Germ Cell Mutagenicity: No data available.[6]

Carcinogenicity: Not listed as a carcinogen by IARC, ACGIH, or NTP.[5][6]

Reproductive Toxicity: No data available.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3][4]

[6]

Specific Target Organ Toxicity (Repeated Exposure): No data available.[6]

Experimental Protocols and Signaling Pathways: Detailed experimental protocols for the

toxicological assessment of 4-Bromo-1,3-benzodioxole are not publicly available. Similarly,

information regarding the specific biochemical and signaling pathways involved in its toxic

effects has not been documented in the reviewed safety data sheets.

Handling Precautions and Personal Protective
Equipment (PPE)
Safe handling of 4-Bromo-1,3-benzodioxole is crucial to prevent exposure and adverse health

effects. The following precautions should be strictly adhered to.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][5]

Ensure that eyewash stations and safety showers are readily accessible.[2][5]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment when

handling 4-Bromo-1,3-benzodioxole.
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Body Part Protection Standard

Eyes/Face

Safety glasses with side-

shields or chemical goggles.

Face shield if there is a splash

hazard.

EN166 (EU) or ANSI Z87.1

(US)

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). Protective

clothing, such as a lab coat.

Respiratory

For nuisance exposures, a

P95 (US) or P1 (EU) particle

respirator may be used. For

higher-level protection, use an

OV/AG/P99 (US) or ABEK-P2

(EU) respirator.[6]

NIOSH (US) or CEN (EU)

approved

General Hygiene Practices
Avoid all personal contact, including inhalation.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

Contaminated work clothing should be laundered separately before reuse.[1]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.capotchem.com/doc/viewmsds_6698-13-1.html
https://store.apolloscientific.co.uk/storage/msds/OR23021_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR23021_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR23021_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR23021_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[5]

[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

[6]

Ingestion

Do not induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[5]

[6]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[5][6] Keep the container tightly

closed.[2][5][6]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[1] This

may involve using a licensed professional waste disposal service.[6]

Accidental Release Measures
Minor Spills: Absorb the spill with inert material (e.g., sand, earth, vermiculite) and place it in

a suitable, labeled container for disposal.[1][5]

Major Spills: Evacuate the area and move upwind.[1] Wear appropriate personal protective

equipment, including respiratory protection.[1] Prevent the spill from entering drains or
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waterways.[1]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[5][6]

Specific Hazards: The substance is not considered a significant fire risk; however, containers

may burn.[1] It may emit corrosive fumes in a fire.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-Bromo-1,3-
benzodioxole in a laboratory setting.
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Safe handling workflow for 4-Bromo-1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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